Cas no 1255871-43-2 (potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate)

• Product Name: potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate
• CAS No: 1255871-43-2
• MF: C₉H₇BrKNO₂
• MW: 280.159682512283
• MDL: MFCD26399516
• CID: 2127550
• PubChem ID: 66788306
• Update Time: 2025-06-08

potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• potassium 1-(5-bromopyridin-3-yl)cyclopropanecarboxylate
• Potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate
• FAPDHGQTBGBZMW-UHFFFAOYSA-M
• potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate

• MDL： MFCD26399516
• Inchi： 1S/C9H8BrNO2.K/c10-7-3-6(4-11-5-7)9(1-2-9)8(12)13;/h3-5H,1-2H2,(H,12,13);/q;+1/p-1
• InChI Key： FAPDHGQTBGBZMW-UHFFFAOYSA-M
• SMILES： BrC1=CN=CC(=C1)C1(C(=O)[O-])CC1.[K+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate

Recent Advances in the Study of Potassium 1-(5-Bromopyridin-3-yl)cyclopropane-1-carboxylate (CAS: 1255871-43-2)

Potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate (CAS: 1255871-43-2) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropane-carboxylate structure and bromopyridinyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, making it a subject of intense investigation.

The synthesis of potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate has been optimized to achieve high yields and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its stability under different conditions, providing valuable insights into its handling and storage requirements.

In terms of biological activity, preliminary studies suggest that this compound exhibits notable interactions with specific protein targets, particularly those involved in inflammatory and oncogenic pathways. Its mechanism of action appears to involve the modulation of key signaling molecules, although further detailed studies are required to elucidate the exact pathways. These findings position potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate as a potential candidate for the development of novel anti-inflammatory or anticancer agents.

Recent publications have also highlighted the compound's utility as a building block in the synthesis of more complex molecules. Its reactive bromopyridinyl group allows for further functionalization, enabling the creation of diverse derivatives with tailored properties. This versatility underscores its importance in medicinal chemistry, where it can serve as a scaffold for the design of new therapeutic agents.

Despite these advancements, challenges remain in fully understanding the pharmacokinetic and pharmacodynamic profiles of potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate. Ongoing research aims to address these gaps, with a focus on in vivo studies to evaluate its efficacy and safety. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, potassium 1-(5-bromopyridin-3-yl)cyclopropane-1-carboxylate represents a promising area of research in chemical biology and drug discovery. Its unique structural features and biological activities make it a valuable tool for scientists exploring new therapeutic avenues. Future studies will likely expand our understanding of its potential, paving the way for innovative treatments in various disease areas.